Cas no 1154279-29-4 (Ethyl 2,5-difluoro-3-nitrobenzoate)

• Product Name: Ethyl 2,5-difluoro-3-nitrobenzoate
• CAS No: 1154279-29-4
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• CID: 1091360
• PubChem ID: 43448988
• Update Time: 2025-10-31

Ethyl 2,5-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,5-difluoro-3-nitrobenzoate
• 1154279-29-4
• Ethyl2,5-difluoro-3-nitrobenzoate
• Benzoic acid, 2,5-difluoro-3-nitro-, ethyl ester

• Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)6-3-5(10)4-7(8(6)11)12(14)15/h3-4H,2H2,1H3
• InChI Key： WRYSDPSFQVAXCM-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OCC)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.03431403g/mol
• Monoisotopic Mass: 231.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 2,5-difluoro-3-nitrobenzoate

Ethyl 2,5-Difluoro-3-Nitrobenzoate (CAS No. 1154279-29-4)

Ethyl 2,5-difluoro-3-nitrobenzoate (CAS No. 1154279-29-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and substituents that impart specific chemical properties. The molecule consists of a benzene ring with three substituents: two fluorine atoms at the 2 and 5 positions, a nitro group at the 3 position, and an ethoxy group as the ester moiety. These substituents contribute to its electronic properties, reactivity, and potential applications.

The synthesis of Ethyl 2,5-difluoro-3-nitrobenzoate involves a series of well-established organic reactions. Typically, the starting material is a substituted benzoic acid derivative, which undergoes esterification to form the ethoxy group. The introduction of fluorine atoms and the nitro group requires careful control of reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact.

Ethyl 2,5-difluoro-3-nitrobenzoate exhibits distinct physical properties due to its molecular structure. The presence of electron-withdrawing groups like the nitro and fluorine atoms increases the compound's polarity and affects its solubility in various solvents. This property is particularly useful in applications requiring controlled release or targeted delivery systems. Additionally, the compound's UV absorption characteristics make it a candidate for use in optical materials or sensors.

Recent studies have explored the application of Ethyl 2,5-difluoro-3-nitrobenzoate in drug delivery systems. Researchers have found that its unique chemical structure allows for the encapsulation of bioactive molecules within polymeric matrices, enhancing drug stability and bioavailability. Furthermore, its ability to undergo specific chemical transformations under mild conditions makes it a valuable intermediate in the synthesis of more complex molecules with therapeutic potential.

In terms of environmental impact, Ethyl 2,5-difluoro-3-nitrobenzoate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation into less harmful byproducts. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of Ethyl 2,5-difluoro-3-nitrobenzoate. Quantum mechanical calculations have revealed that the nitro group significantly influences the molecule's electron distribution, making it more susceptible to nucleophilic attack in certain reaction conditions. This understanding has facilitated the design of novel synthetic pathways and catalytic systems tailored for this compound.

Looking ahead, Ethyl 2,5-difluoro-3-nitrobenzoate holds promise in several emerging areas such as green chemistry and sustainable materials development. Its ability to participate in eco-friendly reactions and serve as a building block for advanced materials positions it as a key compound in future technological innovations.